3-[(4aR*,7aS*)-6,6-dioxido-4-[3-(1H-pyrrol-1-yl)propanoyl]hexahydrothieno[3,4-b]pyrazin-1(2H)-yl]propanoic acid

• IUPAC Name: 3-[(4aR,7aS)-6,6-dioxo-4-(3-pyrrol-1-ylpropanoyl)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-1-yl]propanoic acid
• InChI: InChI=1S/C16H23N3O5S/c20-15(3-7-17-5-1-2-6-17)19-10-9-18(8-4-16(21)22)13-11-25(23,24)12-14(13)19/h1-2,5-6,13-14H,3-4,7-12H2,(H,21,22)/t13-,14+/m1/s1
• InChI Key: YTWKYBWIYXIAAD-KGLIPLIRSA-N
• Canonical SMILES: C1CN(C2CS(=O)(=O)CC2N1CCC(=O)O)C(=O)CCN3C=CC=C3
• Isomeric SMILES: C1CN([C@H]2CS(=O)(=O)C[C@H]2N1CCC(=O)O)C(=O)CCN3C=CC=C3
• Molecular Formula: C16H23N3O5S
• Molecular Weight: 369.4 g/mol

Description

3-[(4aR*,7aS*)-6,6-dioxido-4-[3-(1H-pyrrol-1-yl)propanoyl]hexahydrothieno[3,4-b]pyrazin-1(2H)-yl]propanoic acid is a compound with a complex molecular structure that includes elements like a pyrrolidinyl group and a hexahydrothieno[3,4-b]pyrazine ring.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions. For instance, 7,8‐Dihydrothieno[3′,2′:4,5]pyrrolo[1,2‐a]pyrazin‐5(6H)‐one derivatives have been synthesized through a modification of the four-component Ugi reaction, demonstrating the complexity involved in synthesizing compounds with similar structural motifs (Ilyin et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds in this class often includes hydrogen bonding, which can be intricate. For example, hydrogen bonding has been observed in related molecules, influencing their structural properties (Dobbin et al., 1993).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions. For instance, the study of similar structures has shown reactivity towards certain reagents, reflecting the chemical versatility of the hexahydrothieno[3,4-b]pyrazine ring (Frandsen, 1978).

Physical Properties Analysis

While specific data on the physical properties of this compound is not readily available, similar compounds have been studied for their physical characteristics like solubility, melting point, and crystal structure (Kumarasinghe et al., 2009).

Chemical Properties Analysis

The chemical properties of such compounds often include reactivity with various chemical groups, ability to form different derivatives, and the potential to undergo transformations leading to complex molecular structures (Gaywood & Mcnab, 2009).